BENGHE Methodological & Application

Check Availability & Pricing

Synthesis of 4-Methoxy-3-methylphenol: An
Application Note and Detailed Protocol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-Methoxy-3-methylphenol
CAS No.: 14786-82-4
Cat. No.: B082514
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the multi-step synthesis of 4-methoxy-3-
methylphenol, a valuable intermediate in the pharmaceutical and chemical industries. The
synthesis commences with the nitration of readily available o-cresol, followed by a series of
functional group transformations including methylation, reduction, and diazotization. Detailed
experimental protocols for each synthetic step are provided, accompanied by a summary of
guantitative data and visual representations of the reaction pathway and experimental workflow
to ensure clarity and reproducibility.

Introduction

4-Methoxy-3-methylphenol is a key building block in the synthesis of various organic
molecules. Its structure, featuring a phenol with methoxy and methyl substituents, makes it a
versatile precursor for the development of novel compounds with potential biological activity.
The synthetic route detailed herein begins with the regioselective nitration of o-cresol to
introduce a nitro group at the para-position relative to the hydroxyl group. Subsequent
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methylation of the phenolic hydroxyl group, followed by the reduction of the nitro group to an
amine, affords a key aniline intermediate. The final step involves a Sandmeyer-type reaction,
where the amino group is converted to a hydroxyl group via diazotization and subsequent
hydrolysis, yielding the target 4-methoxy-3-methylphenol.

Overall Synthetic Pathway

The synthesis of 4-methoxy-3-methylphenol from o-cresol is a four-step process as illustrated
below.
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Nitration 2-Methyl-4-nitrophenol Methylation 1-Methoxy-2-methyl-4-nitrobenzene Reduction 3-Methyl-4-methoxyaniline

Step 1: Nitration

Dissolve o-Cresol
in Acetic Acid

Prepare Nitrating Mixture
(HNO3 + H2504)

Cool to -5 °C

Add Nitrating Mixture
(-51t0 0 °C)

Stir at 0 °C for 2h

Pour onto Ice

Filter, Wash, and Dry
2-Methyl-4-nitrophenol

Step 2: Methylation

Dissolve 2-Methyl-4-nitrophenol
in Acetone
Add K2COs
Add Dimethyl Sulfate

Work-up and Purification

Step 3: Reduction

Dissolve 1-Methoxy-2-methyl-4-nitrobenzene
in Methanol

Add 10% Pd/C

Hydrogenate (1-3 atm Hz)

Filter off Catalyst

Concentrate to obtain
3-Methyl-4-methoxyaniline

Step 4: Diazotization & Hydrolysis

Dissolve 3-Methyl-4-methoxyaniline
in H2S04/H20

Cool to 0-5 °C

Add NaNO:2 Solution

Add to Boiling H2SO4/H20

Extraction and Purification of
4-Methoxy-3-methylphenol

Diazotization & Hydrolysis , 4-Methoxy-3-methylphenol

© 2026 BenchChem. All rights reserved. 3/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

» To cite this document: BenchChem. [Synthesis of 4-Methoxy-3-methylphenol: An Application
Note and Detailed Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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